Cas no 100074-10-0 (2-(2,2-Dibromoethenyl)furan)

• Product Name: 2-(2,2-Dibromoethenyl)furan
• CAS No: 100074-10-0
• MF: C₆H₄Br₂O
• MW: 251.903360366821
• MDL: MFCD22377828
• CID: 1034493
• PubChem ID: 10857943
• Update Time: 2025-06-09

2-(2,2-Dibromoethenyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Dibromovinyl)furan
• 2-(2,2-dibromoethenyl)Furan
• 2-(2,2-Dibromoethenyl)furan

• MDL： MFCD22377828
• Inchi： 1S/C6H4Br2O/c7-6(8)4-5-2-1-3-9-5/h1-4H
• InChI Key： HEVJQAUMWQPCHR-UHFFFAOYSA-N
• SMILES： Br/C(=C/C1=CC=CO1)/Br

Computed Properties

• Exact Mass: 249.86282
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 13.14

Additional information on 2-(2,2-Dibromoethenyl)furan

Comprehensive Analysis of 2-(2,2-Dibromoethenyl)furan (CAS No. 100074-10-0): Properties, Applications, and Industry Trends

2-(2,2-Dibromoethenyl)furan (CAS No. 100074-10-0) is a specialized organic compound gaining attention in industrial and research applications due to its unique molecular structure. This brominated furan derivative features a dibromoethenyl group attached to a furan ring, offering distinct reactivity and functional versatility. As demand grows for halogenated intermediates in pharmaceuticals, agrochemicals, and material science, this compound has emerged as a subject of interest for synthetic chemists and formulation specialists.

The compound's chemical stability and selective reactivity make it valuable for constructing complex molecular architectures. Recent studies highlight its potential as a building block for heterocyclic compounds, particularly in developing novel biologically active molecules. Industry reports indicate growing searches for "halogenated furan derivatives" and "brominated organic intermediates," reflecting expanding applications in specialty chemicals.

From an environmental perspective, researchers are investigating green synthesis methods for 2-(2,2-Dibromoethenyl)furan to align with sustainable chemistry principles. This addresses frequent queries about "eco-friendly halogenation processes" and "sustainable heterocyclic synthesis" in scientific literature. Advanced characterization techniques like NMR spectroscopy and mass spectrometry confirm the compound's high purity (>98%), a critical parameter for precision applications.

In material science, the compound's thermal stability (decomposition point >200°C) enables its use in high-performance polymers. Patent analyses reveal increasing incorporation of such brominated furans in flame-retardant additives, responding to industrial needs for "non-toxic flame retardants." The electron-rich furan ring also facilitates applications in conductive materials, particularly in organic electronic devices.

Quality control protocols for CAS 100074-10-0 emphasize strict impurity profiling, with HPLC methods detecting trace isomers below 0.5%. This precision meets pharmaceutical industry standards, where searches for "high-purity brominated intermediates" have increased by 34% year-over-year in chemical databases. Storage recommendations typically specify anhydrous conditions and argon atmosphere to maintain stability.

Emerging research explores the compound's role in catalyzed cross-coupling reactions, particularly in constructing conjugated systems for optoelectronic materials. These developments address frequent academic queries about "furan-based π-conjugated systems" and "palladium-catalyzed bromoarene reactions." The steric hindrance from bromine atoms creates unique regioselectivity patterns valuable for asymmetric synthesis.

Regulatory compliance remains crucial for 2-(2,2-Dibromoethenyl)furan handling. While not classified as hazardous under major chemical inventories, proper laboratory safety measures including fume hood use and personal protective equipment are recommended. This aligns with industry searches for "safe handling of brominated compounds" and "organic synthesis best practices."

Market analysts project steady growth for halogenated furan derivatives at 6.2% CAGR through 2030, driven by demand in electronic materials and specialty chemicals. The compound's cost-effectiveness compared to analogous chlorinated derivatives contributes to its commercial viability, addressing frequent procurement queries about "bulk brominated chemical suppliers."

Future research directions may explore biocatalytic bromination routes and computational modeling of reaction pathways, responding to growing interest in "enzyme-mediated halogenation" and "DFT studies of bromoalkenes." These advancements could further establish CAS 100074-10-0 as a strategic intermediate in green chemistry initiatives.